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Compound of Interest

Compound Name: 3-Chlorobenzenesulfonyl chloride

Cat. No.: B1346645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of 3-Chlorobenzenesulfonyl chloride, a pivotal

reagent in organic synthesis and pharmaceutical development. It covers its chemical identity,

physical properties, synthesis, reactivity, and safety protocols, presented in a format tailored for

technical experts.

Chemical Identity and Structure
3-Chlorobenzenesulfonyl chloride is an organosulfur compound characterized by a benzene

ring substituted with a chlorine atom at the meta-position and a sulfonyl chloride functional

group.[1] Its unique structure makes it a versatile intermediate in the synthesis of a wide range

of complex molecules.[1][2]

The Chemical Abstracts Service (CAS) has assigned the number 2888-06-4 to this compound.

[3][4][5][6][7][8][9]

Caption: Molecular structure of 3-Chlorobenzenesulfonyl chloride.

Molecular Identifiers
A summary of key identifiers for 3-Chlorobenzenesulfonyl chloride is provided below.
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Identifier Value Citation

IUPAC Name
3-chlorobenzenesulfonyl

chloride
[3][8]

CAS Number 2888-06-4 [3][4][5][8]

Molecular Formula C₆H₄Cl₂O₂S [3][4][6][8][9]

Molecular Weight 211.07 g/mol [3][6][9]

Canonical SMILES
C1=CC(=CC(=C1)Cl)S(=O)

(=O)Cl
[3]

InChI Key
OINWZUJVEXUHCC-

UHFFFAOYSA-N
[3][4][8]

EC Number 220-753-0

Synonyms

m-Chlorobenzenesulfonyl

chloride, 3-Chlorobenzene-1-

sulfonyl chloride

[3][4][5]

Physicochemical Properties
3-Chlorobenzenesulfonyl chloride is typically a colorless to light yellow liquid at room

temperature with a pungent odor.[5][10] It is sensitive to moisture and will react with water.[4][5]
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Property Value Citation

Appearance Clear yellow liquid [3][5]

Melting Point 21 °C [3][4][5][6]

Boiling Point 102-104 °C at 1 mmHg [5][6][7]

Density 1.499 - 1.529 g/cm³ at 25 °C [3][4]

Refractive Index (n20/D) 1.568 [4][5]

Flash Point >110 °C (>230 °F) [4]

Solubility

Soluble in organic solvents

(ether, benzene, chloroform);

limited solubility in water.

[2][10]

Experimental Protocols & Synthesis
General Synthesis Pathway
A common route for the preparation of substituted benzenesulfonyl chlorides involves the

diazotization of the corresponding aniline, followed by an acyl chlorination reaction.[11] This

process offers a reliable method for introducing the sulfonyl chloride group onto the aromatic

ring.
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Start: 3-Chloroaniline

Reagents:
1. Sodium Nitrite (NaNO₂)
2. Hydrochloric Acid (HCl)

Diazotization Reaction
(Temp < 10°C)

Intermediate:
3-Chlorobenzenediazonium Chloride

Acyl Chlorination
(Sandmeyer-type Reaction)

Reagents:
1. Sulfur Dioxide (SO₂)

2. Copper(I) Chloride (CuCl)

Product:
3-Chlorobenzenesulfonyl Chloride

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-Chlorobenzenesulfonyl chloride.
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Methodology:

Diazotization: 3-Chloroaniline is dissolved in an acidic solution, such as hydrochloric acid,

and cooled to below 10°C.[11] An aqueous solution of sodium nitrite is added dropwise while

maintaining the low temperature to form the 3-chlorobenzenediazonium salt intermediate.

[11]

Acyl Chlorination: The resulting diazonium salt solution is then subjected to an acyl

chlorination reaction. In a process analogous to the Sandmeyer reaction, the diazonium salt

is treated with a solution of sulfur dioxide in the presence of a copper catalyst (e.g., copper(I)

chloride) to yield 3-Chlorobenzenesulfonyl chloride.[11]

Work-up: The final product is typically isolated through extraction with an organic solvent,

followed by purification techniques such as distillation under reduced pressure.

Chemical Reactivity and Applications
The primary utility of 3-Chlorobenzenesulfonyl chloride stems from its highly reactive

sulfonyl chloride group, which acts as a potent electrophile.[1][2] This reactivity is fundamental

to its application in drug development and organic synthesis.

Formation of Sulfonamides
A cornerstone reaction is its acylation of primary and secondary amines to form sulfonamides.

[2][10] Sulfonamide moieties are crucial pharmacophores found in numerous therapeutic

agents, including antibiotics and diuretics.[2] The reaction typically proceeds smoothly under

mild alkaline conditions, often using an organic base like pyridine as an acid scavenger.[10]

3-Chlorobenzenesulfonyl
Chloride + Primary/Secondary

Amine (R-NH₂)
Acylation Reaction

(Base Catalyst)

3-Chloro-Substituted
Sulfonamide

+ HCl

Click to download full resolution via product page
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Caption: Reaction pathway for the formation of sulfonamides.

Other Applications
Pharmaceuticals: Serves as a key building block in the synthesis of various active

pharmaceutical ingredients (APIs).[2][12]

Agrochemicals and Dyes: Used as an intermediate in the manufacturing of certain

agrochemicals and dyes.[2]

Protecting Group: Employed in multi-step syntheses to protect amine and alcohol functional

groups.[1]

Safety and Handling
3-Chlorobenzenesulfonyl chloride is a hazardous and corrosive chemical that requires strict

safety protocols for handling and storage.[10][13]

Hazard Category Description Precautionary Statements

Corrosion
Causes severe skin burns and

eye damage.[3][13][14]

Wear protective gloves,

clothing, eye, and face

protection.[13][14] (P280)

Inhalation Corrosive upon inhalation.[10]

Do not breathe

mist/vapors/spray.[13][14] Use

in a well-ventilated area.[2]

(P260)

Ingestion
Causes severe burns to the

gastrointestinal tract.[13]

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.[13][14]

(P301+P330+P331)

Reactivity

Reacts with water, potentially

releasing acidic mist.[10]

Moisture sensitive.[4][5]

Store under an inert

atmosphere (nitrogen or

argon).[3][4][5] Keep container

tightly sealed.[10]
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First Aid Measures:

Eyes: Immediately rinse with plenty of water for at least 15 minutes and seek urgent medical

attention.[13]

Skin: Take off contaminated clothing immediately. Rinse skin with plenty of water.[13][14]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.[13]

Storage: Store in a cool, dry, and well-ventilated area away from heat and incompatible

substances like strong bases and oxidizing agents.[10][13] Containers should be tightly sealed,

corrosion-resistant, and stored at 2-8°C under an inert gas.[3][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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